Cas no 886370-93-0 (1-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one)

1-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one structure

886370-93-0 structure

Product Name:1-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one

CAS No:886370-93-0

MF:C₈H₃ClF₄O

MW:226.555435419083

MDL:MFCD02260840

CID:873228

PubChem ID:24726835

Update Time:2025-04-19

1-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroethanone
- 1-(2-CHLORO-4-FLUORO-PHENYL)-2,2,2-TRIFLUORO-ETHANONE
- 2'-Chloro-4'-fluoro-2,2,2-trifluoroacetophenone
- 1-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one
- MFCD02260840
- AKOS015156915
- DTXSID70645225
- EN300-1933422
- SCHEMBL21722883
- AB11762
- ICNBOISSWGIKPM-UHFFFAOYSA-N
- 886370-93-0
- MDL： MFCD02260840
- Inchi： 1S/C8H3ClF4O/c9-6-3-4(10)1-2-5(6)7(14)8(11,12)13/h1-3H
- InChI Key： ICNBOISSWGIKPM-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C(C(F)(F)F)=O)F

Computed Properties

Exact Mass: 225.98100
Monoisotopic Mass: 225.9808551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.475
Boiling Point: 187.6°C at 760 mmHg
Flash Point: 67.3°C
Refractive Index: 1.454
PSA: 17.07000
LogP: 3.22410

1-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	207042-1g	2'-Chloro-4'-fluoro-2,2,2-trifluoroacetophenone	886370-93-0	97%	1g	￡394.00	2022-03-01
Fluorochem	207042-2g	2'-Chloro-4'-fluoro-2,2,2-trifluoroacetophenone	886370-93-0	97%	2g	￡598.00	2022-03-01
Fluorochem	207042-5g	2'-Chloro-4'-fluoro-2,2,2-trifluoroacetophenone	886370-93-0	97%	5g	￡1227.00	2022-03-01
Alichem	A019145268-5g	2'-Chloro-4'-fluoro-2,2,2-trifluoroacetophenone	886370-93-0	95%	5g	$975.52	2023-08-31
eNovation Chemicals LLC	Y1129320-250mg	1-(2-Chloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone	886370-93-0	95%	250mg	$285	2024-07-28
eNovation Chemicals LLC	Y1129320-500mg	1-(2-Chloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone	886370-93-0	95%	500mg	$455	2024-07-28
eNovation Chemicals LLC	Y1129320-1g	1-(2-Chloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone	886370-93-0	95%	1g	$780	2024-07-28
eNovation Chemicals LLC	Y1129320-5g	1-(2-Chloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone	886370-93-0	95%	5g	$3100	2024-07-28
Enamine	EN300-1933422-0.05g	1-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one	886370-93-0		0.05g	$707.0	2023-09-17
Enamine	EN300-1933422-0.1g	1-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one	886370-93-0		0.1g	$741.0	2023-09-17

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